Cas no 68641-01-0 ((3Z)-3-[(dimethylamino)methylidene]-2-oxo-1-pentanoyl-2,3-dihydro-1H-indole-5-carbaldehyde)
![(3Z)-3-[(dimethylamino)methylidene]-2-oxo-1-pentanoyl-2,3-dihydro-1H-indole-5-carbaldehyde structure](https://www.kuujia.com/scimg/cas/68641-01-0x500.png)
68641-01-0 structure
Product name:(3Z)-3-[(dimethylamino)methylidene]-2-oxo-1-pentanoyl-2,3-dihydro-1H-indole-5-carbaldehyde
(3Z)-3-[(dimethylamino)methylidene]-2-oxo-1-pentanoyl-2,3-dihydro-1H-indole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- (3Z)-3-[(dimethylamino)methylidene]-2-oxo-1-pentanoyl-2,3-dihydro-1H-indole-5-carbaldehyde
- (3Z)-3-(dimethylaminomethylidene)-2-oxo-1-pentanoylindole-5-carbaldehyde
- NSC-253519
- NSC 253519
- NSC253519
- 3-((Dimethylamino)methylene)-2-oxo-1-pentanoyl-5-indolinecarbaldehyde
- 3-((Dimethylamino)methylene)-2-oxo-1-pentanoylindoline-5-carbaldehyde
- (3Z)-3-(dimethylaminomethylene)-2-oxo-1-pentanoyl-indoline-5-carbaldehyde
- 68641-01-0
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- Inchi： InChI=1S/C17H20N2O3/c1-4-5-6-16(21)19-15-8-7-12(11-20)9-13(15)14(17(19)22)10-18(2)3/h7-11H,4-6H2,1-3H3/b14-10-
- InChI Key： LQKILBMAOMOWGL-UVTDQMKNSA-N
- SMILES： CCCCC(=O)N1C2=C(C=C(C=C2)C=O)C(=CN(C)C)C1=O
Computed Properties
- Exact Mass: 300.14739250g/mol
- Monoisotopic Mass: 300.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.7Ų
- XLogP3: 2
(3Z)-3-[(dimethylamino)methylidene]-2-oxo-1-pentanoyl-2,3-dihydro-1H-indole-5-carbaldehyde Related Literature
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1. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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